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Compound Name: Ethoxymethanol

Cat. No.: B161747

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethoxymethanol, more commonly known as 2-ethoxyethanol, is a versatile solvent with the
chemical formula C4H1002. It is a clear, colorless liquid with a mild, sweet odor. Its amphiphilic
nature, possessing both polar and non-polar characteristics, makes it an effective solvent for a
wide range of substances, including oils, resins, waxes, and nitrocellulose.[1] This property has
led to its use in various industrial and laboratory applications, including in the formulation of
lacquers, paints, cleaning products, and as an anti-icing additive for aviation fuels.[2] In a
laboratory setting, it can be used as a solvent in chemical synthesis and for analytical
procedures.

This document provides detailed protocols for the safe handling, storage, and use of 2-
ethoxyethanol in a laboratory environment, along with information on its chemical properties
and metabolic pathway.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-ethoxyethanol is provided in the
table below for easy reference.
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Property Value Reference
CAS Number 110-80-5

Molecular Formula C4H1002

Molecular Weight 90.12 g/mol [3]
Appearance Clear, colorless liquid

Odor Sweetish, mild [1]
Boiling Point 135 °C (275 °F)

Melting Point -70 °C (-94 °F) [3]
Flash Point 40 °C (105 °F) [3]
Density 0.931 g/cm3 at 20 °C [3]
Solubility in Water Miscible [1]
Vapor Pressure 5.3 mmHg at 25 °C

Autoignition Temperature 235 °C (455 °F) [4]

Safety, Handling, and Storage Protocols

WARNING: 2-Ethoxyethanol is a hazardous substance that can cause serious health effects. It
is classified as a reproductive toxin and may damage fertility or the unborn child. It is also
harmful if swallowed, inhaled, or in contact with skin.

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory when handling 2-ethoxyethanol.
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PPE Specifications

Chemical-resistant gloves (e.g., Butyl rubber,

Gloves Viton®). Always inspect gloves for integrity
before use.
Eye Protection Chemical safety goggles or a face shield.

A flame-retardant lab coat should be worn to
Lab Coat
protect from splashes.

Use in a well-ventilated area or under a
) ) chemical fume hood. If ventilation is inadequate,
Respiratory Protection ) ) ) )
a respirator with an appropriate organic vapor

cartridge is required.

Handling Procedures

Work Area: All work with 2-ethoxyethanol should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.

Dispensing: Use a grounded, bonded dispensing system to prevent static electricity buildup,
which can be an ignition source. Use only non-sparking tools.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing. In case of accidental
contact, immediately flush the affected area with copious amounts of water for at least 15
minutes and seek medical attention.

Avoid Inhalation: Avoid breathing vapors or mists.

Peroxide Formation: 2-Ethoxyethanol can form explosive peroxides upon exposure to air and
light, especially during storage. Containers should be dated upon receipt and opening. Test
for the presence of peroxides before heating or distilling. If peroxides are suspected, do not
handle the container and consult with your institution's environmental health and safety
department.

Storage Protocols
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Proper storage is crucial to maintain the stability of 2-ethoxyethanol and prevent hazardous

situations.

Storage Condition

Protocol

Store in a cool, dry, well-ventilated area away

Location from direct sunlight and sources of ignition.[5]
Store in a flammable liquids storage cabinet.
Keep containers tightly closed.[5] Containers
should be made of an appropriate material (e.g.,

Containers glass or compatible plastic) and be properly

labeled with the chemical name and hazard

warnings.

Incompatible Materials

Store separately from strong oxidizing agents,

strong acids, and strong bases.[4][5]

Temperature

Store at a controlled room temperature.

Experimental Protocols

Analytical Determination of 2-Ethoxyethanol by Gas

Chromatography (GC)

This protocol describes a general method for the quantification of 2-ethoxyethanol in a sample

matrix.

Materials:

Syringes

Autosampler vials with septa

2-Ethoxyethanol standard

Gas chromatograph with a flame ionization detector (GC-FID)

Capillary column suitable for polar analytes (e.g., DB-WAX)
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e Solvent for dilution (e.g., methanol or dichloromethane)
o Sample containing 2-ethoxyethanol
Procedure:

o Standard Preparation: Prepare a series of calibration standards by accurately diluting the 2-
ethoxyethanol standard in the chosen solvent to cover the expected concentration range of
the samples.

o Sample Preparation: Dilute the sample containing 2-ethoxyethanol with the solvent to a
concentration that falls within the calibration range.

e GC-FID Conditions (Example):

[e]

Injector Temperature: 250 °C
o Detector Temperature: 275 °C

o Oven Program: Initial temperature of 50 °C, hold for 2 minutes, ramp to 200 °C at 10
°C/min, and hold for 5 minutes.

o Carrier Gas: Helium or Nitrogen at a constant flow rate.
o Injection Volume: 1 uL
e Analysis: Inject the prepared standards and samples into the GC-FID.

e Quantification: Construct a calibration curve by plotting the peak area of the 2-ethoxyethanol
standard against its concentration. Determine the concentration of 2-ethoxyethanol in the
samples by comparing their peak areas to the calibration curve.

Metabolic Pathway of 2-Ethoxyethanol

The primary metabolic pathway of 2-ethoxyethanol in the body involves oxidation to
ethoxyacetic acid, which is then conjugated with glycine. This process primarily occurs in the
liver.
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Caption: Metabolic pathway of 2-ethoxyethanol.

Safe Handling and Storage Workflow

The following diagram outlines the key steps for the safe handling and storage of 2-
ethoxyethanol in a laboratory setting.
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Caption: Workflow for safe handling and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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